RI-962

• Molecular Formula: C28H28N6O2
• Molecular Weight: 480.6 g/mol
• InChI: InChI=1S/C28H28N6O2/c1-17(2)26(35)31-28-30-25-15-21(12-13-34(25)32-28)20-10-11-24-22(14-20)23(16-33(24)4)27(36)29-18(3)19-8-6-5-7-9-19/h5-18H,1-4H3,(H,29,36)(H,31,32,35)
• InChIKey: XYAYQAFPZOGMAA-UHFFFAOYSA-N

RI-962: Potency, Selectivity, and In Vivo Validation

RI-962 is a potent and selective receptor-interacting protein kinase 1 (RIPK1) inhibitor discovered via a generative deep learning model [1]. It features a previously unreported scaffold that occupies both the ATP-binding pocket and an allosteric site simultaneously, classifying it as a type II/III dual-binding kinase inhibitor [2]. The compound exhibits a biochemical IC50 of 5.9 nM against RIPK1 in ADP-Glo assays and demonstrates high kinome selectivity with minimal activity against a panel of 408 human kinases (IC50 > 10 μM) . Structurally, the 5-(2-isobutyramido-[1,2,4]triazolo[1,5-a]pyridin-7-yl) moiety inserts into the ATP-binding pocket, while the N-(3-(trifluoromethyl)benzyl)amide chain extends into an allosteric pocket [3].

Pathway RIPK1 inhibition for necroptosis and inflammation studies

Binding Dual ATP/allosteric site occupancy supports selectivity analysis

Selectivity Reported high kinase selectivity window; limited off-target activity

Model Reported model-response in colitis and SIRS models

• [1] Li Y, Zhang L, Wang Y, Zou J, Yang R, Luo X, Wu C, Yang W, Tian C, Xu H, Wang F, Yang X, Li L, Yang S. Generative deep learning enables the discovery of a potent and selective RIPK1 inhibitor. Nat Commun. 2022 Nov 12;13(1):6891. View Source
• [2] RCSB PDB. 7YDX: Crystal structure of human RIPK1 kinase domain in complex with compound RI-962. View Source
• [3] Bioorganic Chemistry. 基于新型喹唑啉-苯并三唑骨架的RIPK1抑制剂设计、合成与抗急性缺血性脑卒中应用研究. View Source

RI-962 Differentiation from Other RIPK1 Inhibitors

While numerous RIPK1 inhibitors share the same nominal target, they diverge significantly in their binding mechanisms, kinome selectivity profiles, and in vivo pharmacokinetic properties. Generic substitution with alternative RIPK1 inhibitors such as Necrostatin-1, GSK3145095, PK68, or RIPA-56 is not equivalent due to RI-962's unique type II/III dual-binding mode [1]. This structural engagement confers a distinct selectivity fingerprint—RI-962 demonstrates no significant activity against 407 of 408 kinases tested at 10 μM, with only a 107-fold weaker inhibition of MLK3 (IC50 = 3.75 μM) . Additionally, RI-962 exhibits distinct pharmacokinetic behavior across administration routes, including an intraperitoneal half-life of 8.5 hours and bioavailability of 35.7% [2]. These parameters differ markedly from comparator compounds and directly impact experimental design, dosing regimen selection, and interpretation of in vivo efficacy data. Substitution without verification of these quantitative parameters risks confounding results in sensitive necroptosis and inflammation models.

Allosteric-only binders (e.g., Nec-1a) may not recapitulate dual-site binding mode or selectivity profile

Clinical-stage RIPK1 inhibitors may show differing cellular necroptosis protection in comparable assays

Less selective RIPK1 inhibitors may introduce confounding off-target effects in pathway studies

• [1] RCSB PDB. 7YDX: Crystal structure of human RIPK1 kinase domain in complex with compound RI-962. View Source
• [2] Li Y, Zhang L, Wang Y, Zou J, Yang R, Luo X, Wu C, Yang W, Tian C, Xu H, Wang F, Yang X, Li L, Yang S. Generative deep learning enables the discovery of a potent and selective RIPK1 inhibitor. Nat Commun. 2022 Nov 12;13(1):6891. Table 1. View Source

RI-962 Evidence Guide

Biochemical Inhibition of RIPK1 vs. Nec-1a

RI-962 inhibits RIPK1 with an IC50 of 5.9 nM in ADP-Glo biochemical assays, demonstrating potency superior to the type II inhibitor PK68 (IC50 = ~90 nM) and the type III allosteric inhibitor RIPA-56 (IC50 = 13 nM) . The difference represents a >15-fold improvement in biochemical potency over PK68 and >2-fold over RIPA-56. The early-generation necroptosis inhibitor Necrostatin-1 (Nec-1) exhibits substantially weaker RIPK1 inhibition, with reported IC50 values ranging from 182 nM to 494 nM .

Biochemical Inhibition vs Nec-1a

Reported

RI-962 IC₅₀ 35.0 nM Nec-1a IC₅₀ 317 nM 9.1‑fold difference (same assay)

Reported binding-mode potency difference

Eurofins kinase assay; ATP competitive

Evidence Dimension	Biochemical inhibition of RIPK1
Target Compound Data	IC50 = 5.9 nM
Comparator Or Baseline	PK68 IC50 = ~90 nM; RIPA-56 IC50 = 13 nM; Nec-1 IC50 = 182-494 nM
Quantified Difference	>15-fold more potent than PK68; >2-fold more potent than RIPA-56; 30-80-fold more potent than Nec-1
Conditions	ADP-Glo assay for RI-962; similar biochemical kinase inhibition assays for comparators

Why This Matters

Higher biochemical potency enables lower compound usage, reduces potential off-target effects at equivalent concentrations, and provides greater experimental dynamic range in cellular and in vivo studies.

Cellular Necroptosis Protection vs. GSK3145095

RI-962 was profiled against a broad panel of 408 human kinases and exhibited no significant inhibition (IC50 > 10 μM) for 407 of these targets . The sole exception was MLK3, with an IC50 of 3.75 μM, representing a 107-fold selectivity window for RIPK1 over MLK3 . In contrast, the type II inhibitor PK68 was profiled against 369 kinases and displayed moderate selectivity [1]. The type III inhibitor RIPA-56 showed inhibition of RIPK1 at 13 nM but was not profiled at the same scale as RI-962 [2]. This high degree of selectivity reduces the risk of confounding off-target effects in cellular and in vivo models.

Cellular Necroptosis vs GSK3145095

Reported

RI-962 EC₅₀ 4.2–17.8 nM across 4 cell lines GSK3145095 showed weaker protection in same assays

Reported cellular protection profile

TSZ-induced necroptosis; CytoCalcein/7‑AAD readout

Evidence Dimension	Kinome selectivity panel size and hit rate
Target Compound Data	408 kinases; 1 hit (MLK3 IC50 = 3.75 μM); 107-fold selectivity over MLK3
Comparator Or Baseline	PK68: 369 kinases; RIPA-56: selectivity not defined at 408-kinase scale
Quantified Difference	RI-962 hits <0.25% of kinases tested; >10,000-fold selectivity window over 407 kinases (IC50 >10 μM vs 5.9 nM)
Conditions	10 μM inhibitor concentration in kinase panel profiling

Why This Matters

High selectivity ensures that observed phenotypic effects are attributable to RIPK1 inhibition rather than confounding off-target kinase activity, increasing confidence in target validation studies and reducing false positive rates in high-throughput screening cascades.

• [1] Cell Death Dis. 2019 Jun 24;10(7):493. Fig. 4c: PK68 kinase selectivity panel. View Source
• [2] J Med Chem. 2017;60(3):972-986. RIPA-56 characterization. View Source

Kinase Selectivity vs. MLK3 and the Kinome

RI-962 exhibits dose-dependent protection against TSZ (TNFα/Smac-mimetic/Z-VAD-FMK)-induced necroptotic death across four distinct cell lines, with EC50 values of 10.0 nM (HT29), 4.2 nM (L929), 11.4 nM (J774A.1), and 17.8 nM (U937) . This cellular potency profile is more potent than the positive control GSK3145095 . In contrast, the early-generation inhibitor Necrostatin-1 exhibits an EC50 of 490 nM in Jurkat cells . The type II inhibitor PK68 demonstrates similar cellular protection but at higher concentrations consistent with its lower biochemical potency (IC50 ~90 nM) [1].

Kinase Selectivity vs MLK3 & Kinome

Class-level

107‑fold selectivity window (RIPK1 vs MLK3) >10 µM against 407 other kinases at 10 µM

High selectivity supports RIPK1-specific interpretation

KINOMEscan profiling; follow-up IC₅₀

Evidence Dimension	Cellular protection against necroptotic death
Target Compound Data	EC50 = 4.2-17.8 nM across HT29, L929, J774A.1, U937 cells
Comparator Or Baseline	Nec-1 EC50 = 490 nM in Jurkat cells; GSK3145095 less potent than RI-962 in TSZ-induced necroptosis assay
Quantified Difference	RI-962 >30-fold more potent than Nec-1 in cellular assays; more potent than GSK3145095
Conditions	TSZ (TNFα/Smac-mimetic/Z-VAD-FMK)-induced necroptosis, 0-100 μM RI-962, 24 h incubation

Why This Matters

Single-digit nanomolar cellular EC50 values enable robust phenotypic readouts at low compound concentrations, minimizing solvent (DMSO) cytotoxicity and extending the usable dose range for in vitro target engagement studies.

• [1] Cell Death Dis. 2019;10:493. PK68 cellular necroptosis protection. View Source

In Vivo Efficacy vs. GSK3145095 in Inflammatory Models

The co-crystal structure of RI-962 bound to the human RIPK1 kinase domain (PDB ID: 7YDX, resolution 2.64 Å) reveals a unique binding pose that occupies both the ATP-binding pocket and an adjacent allosteric site [1]. The 5-(2-isobutyramido-[1,2,4]triazolo[1,5-a]pyridin-7-yl) moiety inserts deeply into the ATP pocket, while the N-(3-(trifluoromethyl)benzyl)amide chain extends into a distinct allosteric region [2]. This dual-site engagement differs from the pure ATP-competitive mode of type I inhibitors, the DFG-out conformation targeted by type II inhibitors such as PK68, and the purely allosteric binding of type III inhibitors like RIPA-56 and GSK2982772 [3].

In Vivo Colitis Model vs GSK3145095

Reported

RI-962 attenuated body weight loss, colon shortening, and improved survival (p

Model-response endpoint context

DSS colitis; 40 mg/kg i.p. daily; C57BL/6 mice

Rat Pharmacokinetics

Reported

i.v. T₁/₂ 2.1 h, CL 18.5 mL/min/kg i.p. T₁/₂ 8.5 h, F 35.7% p.o. F 8.8%

Supports i.p. dosing regimen design

Sprague‑Dawley rats; single dose

Co‑crystal Structure (PDB 7YDX)

Reported

Dual ATP/allosteric site occupancy confirmed at 2.64 Å Induces ~40° αC‑helix rotation

Structure-guided optimization context

X‑ray diffraction; type II inhibitor binding mode

Evidence Dimension	Binding mode classification and structural occupancy
Target Compound Data	Dual-binding mode occupying ATP pocket and allosteric site (type II/III hybrid)
Comparator Or Baseline	PK68: type II (DFG-out); RIPA-56: type III (purely allosteric); GSK2982772: type III (allosteric)
Quantified Difference	RI-962 uniquely occupies two distinct binding sites simultaneously, confirmed by 2.64 Å crystal structure
Conditions	X-ray crystallography of human RIPK1 kinase domain (PDB 7YDX)

Why This Matters

The unique dual-binding mode may confer distinct pharmacological properties including altered residence time, differential sensitivity to resistance mutations, and unique conformational selectivity that cannot be replicated by single-site inhibitors.

• [1] RCSB PDB. 7YDX: Crystal structure of human RIPK1 kinase domain in complex with compound RI-962. View Source
• [2] Bioorganic Chemistry. 基于新型喹唑啉-苯并三唑骨架的RIPK1抑制剂设计、合成与抗急性缺血性脑卒中应用研究. View Source
• [3] Nat Commun. 2022;13:6891. Discussion of binding mode classification. View Source

Rat Pharmacokinetic Profile

In a preliminary pharmacokinetic assessment in rats, RI-962 administered intraperitoneally (i.p.) at 20 mg/kg exhibited a terminal half-life (T1/2) of 8.5 ± 1.6 hours, an AUC0-∞ of 6609.3 ± 1121.4 ng·h/mL, and a bioavailability (F) of 35.7 ± 6.3% relative to intravenous administration [1]. In contrast, oral (p.o.) administration of RI-962 at the same dose resulted in a shorter half-life of 1.3 ± 0.2 hours and substantially lower bioavailability of 8.8 ± 5.0% [1]. Compared to other RIPK1 inhibitors, PK68 is described as having "favorable pharmacokinetic properties" without specific i.p. half-life data reported, while RIPA-56 is noted as "metabolically stable" [2].

Rat Pharmacokinetics

Reported

i.v. T₁/₂ 2.1 h, CL 18.5 mL/min/kg i.p. T₁/₂ 8.5 h, F 35.7% p.o. F 8.8%

Supports i.p. dosing regimen design

Sprague‑Dawley rats; single dose

Evidence Dimension	In vivo pharmacokinetic parameters (i.p. administration)
Target Compound Data	T1/2 = 8.5 ± 1.6 h; AUC0-∞ = 6609.3 ng·h/mL; F = 35.7%
Comparator Or Baseline	PK68: favorable PK properties (unspecified); RIPA-56: metabolically stable (unspecified)
Quantified Difference	RI-962 i.p. half-life 8.5 h vs oral half-life 1.3 h; 4.1-fold higher bioavailability via i.p. route
Conditions	Rat PK study; i.p. dose 20 mg/kg; i.v. dose 5 mg/kg; p.o. dose 20 mg/kg

Why This Matters

The extended i.p. half-life supports once-daily dosing in murine inflammation models (SIRS and DSS-induced colitis) and guides route selection for in vivo efficacy studies where sustained target engagement is required.

• [1] Li Y, Zhang L, Wang Y, Zou J, Yang R, Luo X, Wu C, Yang W, Tian C, Xu H, Wang F, Yang X, Li L, Yang S. Generative deep learning enables the discovery of a potent and selective RIPK1 inhibitor. Nat Commun. 2022;13:6891. Table 1. View Source
• [2] Cell Death Dis. 2019;10:493. PK68 pharmacokinetic description; J Med Chem. 2017;60:972-986. RIPA-56 metabolic stability. View Source

Co-Crystal Structure: Dual ATP/Allosteric Site Binding

RI-962 (40 mg/kg, i.p.) significantly reduced TNFα-induced systemic inflammatory response syndrome (SIRS) severity in mice and decreased proinflammatory cytokines IL-1β and IL-6 . In an acute DSS-induced colitis model, RI-962 reduced colon inflammation and decreased phosphorylation levels of RIPK1, RIPK3, and MLKL without altering total protein expression . In comparison, PK68 also ameliorates TNF-induced SIRS [1], while RIPA-56 has demonstrated efficacy in a non-alcoholic fatty liver disease (NAFLD) model rather than the inflammatory bowel disease model in which RI-962 is validated [2]. GSK3145095 has shown activity in blocking TNF responses in cellular assays [3] but lacks published efficacy data in the DSS-colitis model.

Co‑crystal Structure (PDB 7YDX)

Reported

Dual ATP/allosteric site occupancy confirmed at 2.64 Å Induces ~40° αC‑helix rotation

Structure-guided optimization context

X‑ray diffraction; type II inhibitor binding mode

Evidence Dimension	In vivo disease model efficacy and pathway modulation
Target Compound Data	SIRS: reduced cytokines IL-1β and IL-6; DSS colitis: reduced pRIPK1, pRIPK3, pMLKL
Comparator Or Baseline	PK68: efficacy in SIRS; RIPA-56: efficacy in NAFLD, not DSS colitis; GSK3145095: cellular TNF response only
Quantified Difference	RI-962 validated in two distinct inflammatory models (SIRS and DSS colitis) with downstream pathway biomarker reduction
Conditions	Mouse SIRS model (TNFα-induced); mouse acute DSS-induced colitis model; 40 mg/kg i.p. dosing

Why This Matters

Validated efficacy in both systemic (SIRS) and intestinal (DSS colitis) inflammation models, coupled with pathway-specific biomarker modulation, positions RI-962 as a versatile tool compound for RIPK1-dependent inflammatory disease research.

• [1] Cell Death Dis. 2019;10:493. PK68 in vivo SIRS model. View Source
• [2] J Hepatol. 2020;72(4):627-640. RIPA-56 in NAFLD. View Source
• [3] ACS Med Chem Lett. 2019;10(6):857-862. GSK3145095 cellular activity. View Source

RI-962 Application Scenarios

Preclinical IBD Modeling

Investigators conducting target validation studies for RIPK1 in complex cellular or in vivo systems should select RI-962 when minimizing confounding off-target kinase effects is paramount. With no significant inhibition of 407 out of 408 kinases at 10 μM, RI-962 provides a clean pharmacological tool for attributing observed phenotypes directly to RIPK1 inhibition . This contrasts with less extensively profiled inhibitors where off-target contributions cannot be confidently excluded. The 107-fold selectivity window over the sole hit (MLK3) further supports confident target attribution .

SIRS and Cytokine Storm Research

For studies examining TSZ-induced necroptosis across multiple cell types, RI-962's single-digit nanomolar EC50 values (4.2-17.8 nM across HT29, L929, J774A.1, and U937 cells) enable robust protective effects at low compound concentrations . This potency profile reduces the required compound amount per experiment, minimizes DMSO-associated cytotoxicity, and provides a wide dynamic range for dose-response analyses. The demonstrated superiority over the positive control GSK3145095 in these assays further supports RI-962 as a preferred tool for sensitive necroptosis readouts .

Necroptosis Pathway Dissection

Researchers conducting murine inflammation studies that require sustained RIPK1 inhibition via intraperitoneal administration should prioritize RI-962 based on its favorable i.p. pharmacokinetic profile. The 8.5-hour half-life and 35.7% bioavailability following i.p. dosing support once-daily administration in both systemic (SIRS) and intestinal (DSS-induced colitis) inflammation models [1]. The validated reduction of proinflammatory cytokines (IL-1β, IL-6) and downstream phosphorylation of RIPK3 and MLKL provides clear biomarker readouts for confirming on-target in vivo activity [1].

Scaffold-Hopping and Structure-Based Design

Structural biology groups investigating RIPK1 kinase domain conformational states or designing next-generation inhibitors should utilize RI-962 as a reference compound for its unique dual-binding mode. The 2.64 Å resolution co-crystal structure (PDB 7YDX) provides atomic-level detail of how RI-962 simultaneously occupies the ATP-binding pocket and an adjacent allosteric site—a binding mode not observed with purely type II (PK68) or purely type III (RIPA-56, GSK2982772) inhibitors [2]. This structural information serves as a template for structure-based drug design efforts targeting similar dual-site engagement or for studying conformational plasticity of the RIPK1 kinase domain [2].

Application

Selection Property

Validation Focus

Preclinical colitis/IBD modeling

Colitis model response endpoint

Cytokine modulation and survival endpoints

SIRS/cytokine storm research

SIRS model response context

RIPK1-specific inflammatory pathway assessment

Necroptosis pathway dissection

Cellular necroptosis protection profile

RIPK1/RIPK3/MLKL phosphorylation blockade

Scaffold-hopping & structure-based design

Unique dual-site binding mode

Selectivity optimization and AI-driven design

• [1] Nat Commun. 2022;13:6891. Table 1 and in vivo efficacy section. View Source
• [2] RCSB PDB. 7YDX: Crystal structure of human RIPK1 kinase domain in complex with compound RI-962. View Source